Cas no 2229091-44-3 (1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine
• CAS No: 2229091-44-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5867550
• PubChem ID: 165855680
• Update Time: 2025-06-20

1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine
• 2229091-44-3
• 1-[2-(2-methylcyclopropyl)ethyl]cyclopropan-1-amine
• EN300-1745725

• Inchi： 1S/C9H17N/c1-7-6-8(7)2-3-9(10)4-5-9/h7-8H,2-6,10H2,1H3
• InChI Key： WUFABQHGCMUDIW-UHFFFAOYSA-N
• SMILES： NC1(CC1)CCC1CC1C

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229091-44-3 and Product Name: 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine

The compound identified by the CAS number 2229091-44-3 and the product name 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine represents a fascinating molecule of significant interest in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of its chemical structure, potential applications, and the latest research findings that highlight its importance in modern drug discovery and development.

At the core of understanding this compound lies its intricate molecular architecture. The name 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine suggests a complex framework comprising cyclopropane rings, ethyl chains, and amine functional groups. The presence of a 2-methylcyclopropyl substituent introduces unique steric and electronic properties that can influence the compound's interactions with biological targets. This structural complexity makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such molecules with greater accuracy. Studies indicate that the amine group in 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine could serve as a key pharmacophore, facilitating binding to specific enzymes or receptors. This hypothesis is supported by molecular docking simulations that suggest favorable interactions with proteins involved in metabolic pathways relevant to human health.

In the realm of drug discovery, the ability to modulate biological pathways through small molecule intervention is paramount. The structural features of 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine make it an attractive scaffold for designing novel therapeutics. For instance, modifications to the cyclopropane ring could enhance binding affinity or improve metabolic stability, while adjustments to the ethyl chain might fine-tune solubility and bioavailability. Such fine-tuning is essential for optimizing drug-like properties.

Current research in medicinal chemistry increasingly emphasizes the importance of diversity-oriented synthesis (DOS), a strategy that generates structurally varied compounds for screening purposes. The scaffold of 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine aligns well with this approach, offering numerous opportunities for derivatization. By leveraging advanced synthetic methodologies, chemists can explore a wide spectrum of analogs, each with distinct chemical and biological profiles.

The role of amine-containing compounds in pharmaceuticals cannot be overstated. Amines are ubiquitous in bioactive molecules due to their ability to form hydrogen bonds and participate in ionic interactions. In the case of 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine, the primary amine could serve as a site for further functionalization, enabling the attachment of additional pharmacophoric elements. This flexibility makes it a versatile building block for drug design.

From a synthetic perspective, constructing the core structure of 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine presents both challenges and opportunities. The cyclopropane moiety, while stable under certain conditions, requires careful handling to prevent ring-opening reactions. However, recent innovations in transition-metal-catalyzed reactions have made it possible to introduce cyclopropane units into complex molecules with high precision. This progress opens new avenues for accessing related scaffolds.

The significance of this compound extends beyond its immediate structural features. It exemplifies how merging different structural motifs—such as cycloalkanes and aliphatic chains—can yield molecules with unique properties. Such hybrid structures are often more potent and selective than their simpler counterparts, making them valuable tools for therapeutic intervention.

In conclusion, 1-2-(2-methylcyclopropyl)ethylcyclopropan-1-amine (CAS No. 2229091-44-3) represents a compelling subject of study in pharmaceutical chemistry. Its complex architecture, combined with its potential as a pharmacophore-rich scaffold, positions it as a key player in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to make significant contributions to the field.